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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
5-MethoxyPinocembroside is a naturally occurring flavonoid, specifically a flavanone

glycoside, that has been identified in plant species recognized for their traditional medicinal

properties, including Penthorum chinense Pursh and Moringa oleifera. Despite its presence in

these botanicals, a comprehensive review of the scientific literature reveals a significant

scarcity of specific research focused on the biological activities and pharmacological properties

of 5-MethoxyPinocembroside as an isolated compound. This technical guide provides a

summary of the available information on 5-MethoxyPinocembroside, discusses the known

bioactivities of its source plants and related flavonoid compounds, and outlines a prospective

experimental workflow for its future investigation. This document aims to serve as a

foundational resource for researchers and drug development professionals interested in

exploring the therapeutic potential of this understudied flavonoid.

Introduction to 5-MethoxyPinocembroside
5-MethoxyPinocembroside belongs to the flavonoid class of natural products, a diverse group

of polyphenolic compounds known for their wide range of biological activities. Its chemical

structure is characterized by a C6-C3-C6 backbone, typical of flavonoids, with a methoxy group

and a glucose moiety attached to the pinocembrin core.
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A summary of the key chemical and physical properties of 5-MethoxyPinocembroside is

presented in Table 1.

Property Value Source

Molecular Formula C22H24O9 [1][2][3]

Molecular Weight 432.42 g/mol [1][2]

CAS Number 1450878-89-3 [2][3]

Class
Flavonoid (Flavanone

Glycoside)
[1]

Synonyms

5-Methoxy-Pinocembroside, 7-

(β-D-glucopyranosyloxy)-2,3-

dihydro-5-methoxy-2-phenyl-

4H-1-Benzopyran-4-one

[3]

Natural Sources
5-MethoxyPinocembroside has been isolated from the following plant species:

Penthorum chinensePursh: A perennial herb used in traditional Chinese medicine, primarily

for the treatment of liver ailments.[1]

Moringa oleiferaLam.: A fast-growing, drought-resistant tree, often referred to as the "miracle

tree" for its nutritional and medicinal properties. 5-MethoxyPinocembroside is found in its

leaves.

Biological Context and Therapeutic Potential
While direct studies on 5-MethoxyPinocembroside are lacking, the extracts of its source

plants and the activities of its parent compound, pinocembrin, suggest potential areas for

investigation.
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Extracts from Penthorum chinense have been reported to exhibit a range of pharmacological

effects, including:

Hepatoprotective effects: Traditionally used for liver disorders, studies suggest that extracts

can protect against liver damage.

Anti-inflammatory properties: Flavonoids within the plant are believed to contribute to its anti-

inflammatory effects.

Antioxidant activity: The polyphenolic nature of its constituents imparts antioxidant

capabilities.

Moringa oleifera leaf extracts are known for a broad spectrum of bioactivities, such as:

Potent antioxidant and anti-inflammatory effects.

Antimicrobial properties.

Cardioprotective and neuroprotective potential.

Pharmacological Profile of Pinocembrin
Pinocembrin, the aglycone of 5-MethoxyPinocembroside, is a more extensively studied

flavonoid. Its known biological activities include:

Neuroprotective effects.

Antimicrobial and anti-inflammatory actions.

Antioxidant properties.

Cardioprotective benefits.

The presence of the methoxy and glycoside groups on the pinocembrin scaffold in 5-
MethoxyPinocembroside may modulate its solubility, bioavailability, and pharmacological

activity compared to the parent compound. However, without direct experimental evidence, this

remains speculative.
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Prospective Experimental Workflow for
Characterization
Given the dearth of specific data, a systematic investigation of 5-MethoxyPinocembroside is

warranted. The following section outlines a hypothetical experimental workflow that could be

employed to elucidate its biological activities and mechanism of action. This workflow is

presented to guide future research endeavors.
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Isolation and Purification of
5-MethoxyPinocembroside

Structural Elucidation
(NMR, MS, etc.)

Purity Confirmation

In Vitro Bioactivity Screening

Characterized Compound

Antioxidant Assays
(DPPH, ABTS, etc.)

Anti-inflammatory Assays
(LPS-stimulated macrophages)

Cytotoxicity Assays
(Cancer cell lines)

Hepatoprotective Assays
(Hepatocyte models)

Mechanism of Action Studies

Promising Activity Promising Activity Promising Activity Promising Activity

Signaling Pathway Analysis
(Western Blot, qPCR)

Target Identification
(Molecular docking, proteomics)

In Vivo Efficacy and Safety Studies

Validated Mechanism Validated Mechanism

Animal Models of Disease
(e.g., Liver injury, inflammation)

Pharmacokinetic and
Toxicology Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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